Cas no 591226-59-4 (Dimethyl 5-(5-formyl-2-furyl)isophthalate)
591226-59-4 structure
Product Name:Dimethyl 5-(5-formyl-2-furyl)isophthalate
CAS No:591226-59-4
MF:C15H12O6
MW:288.252184867859
MDL:MFCD03102982
CID:1068622
PubChem ID:886733
Update Time:2025-04-20
Dimethyl 5-(5-formyl-2-furyl)isophthalate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 5-(5-formyl-2-furyl)isophthalate
- AC1LHFY6
- BB_SC-0427
- BBL012065
- MolPort-000-794-829
- SBB050287
- STK390638
- 1,3-Benzenedicarboxylic acid, 5-(5-formyl-2-furanyl)-, dimethyl ester
- AB00287193-04
- AKOS000293763
- CS-0313470
- AB00287193-03
- NCGC00325377-01
- VS-03190
- 591226-59-4
- ALBB-010261
- 1,3-dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate
- Dimethyl 5-(5-formylfuran-2-yl)isophthalate
- dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate
- Dimethyl5-(5-formylfuran-2-yl)isophthalate
- DTXSID60358317
- MFCD03102982
-
- MDL: MFCD03102982
- Inchi: 1S/C15H12O6/c1-19-14(17)10-5-9(6-11(7-10)15(18)20-2)13-4-3-12(8-16)21-13/h3-8H,1-2H3
- InChI Key: VSJXHGDTDJNQEZ-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1C1C=C(C(=O)OC)C=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 288.06336
- Monoisotopic Mass: 288.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- PSA: 82.81
Dimethyl 5-(5-formyl-2-furyl)isophthalate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dimethyl 5-(5-formyl-2-furyl)isophthalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D484623-10mg |
Dimethyl 5-(5-Formyl-2-furyl)isophthalate |
591226-59-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D484623-50mg |
Dimethyl 5-(5-Formyl-2-furyl)isophthalate |
591226-59-4 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | D484623-100mg |
Dimethyl 5-(5-Formyl-2-furyl)isophthalate |
591226-59-4 | 100mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB377313-500 mg |
Dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate |
591226-59-4 | 500MG |
€195.40 | 2023-02-20 | ||
| abcr | AB377313-1 g |
Dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate |
591226-59-4 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB377313-5 g |
Dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate |
591226-59-4 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB377313-10 g |
Dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate |
591226-59-4 | 10 g |
€1,074.00 | 2023-07-19 | ||
| Chemenu | CM522571-1g |
Dimethyl 5-(5-formylfuran-2-yl)isophthalate |
591226-59-4 | 95% | 1g |
$169 | 2023-02-02 | |
| Alichem | A159002579-5g |
Dimethyl 5-(5-formylfuran-2-yl)isophthalate |
591226-59-4 | 95% | 5g |
$553.28 | 2023-09-01 | |
| Matrix Scientific | 061105-500mg |
Dimethyl 5-(5-formyl-2-furyl)isophthalate |
591226-59-4 | 500mg |
$158.00 | 2023-09-10 |
Dimethyl 5-(5-formyl-2-furyl)isophthalate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
591226-59-4 (Dimethyl 5-(5-formyl-2-furyl)isophthalate) Related Products
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- 304884-54-6(3-(5-formyl-2-furyl)benzoic Acid)
- 19247-87-1(ETHYL 4-(5-FORMYL-2-FURYL)BENZOATE)
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